Cas no 1352512-83-4 (6-Bromo-7-isobutoxy-2-oxo-2H-chromene-3-carboxylic acid)

• Product Name: 6-Bromo-7-isobutoxy-2-oxo-2H-chromene-3-carboxylic acid
• CAS No: 1352512-83-4
• MF: C₁₄H₁₃BrO₅
• MW: 341.154023885727
• CID: 4937590
• Update Time: 2025-10-09

6-Bromo-7-isobutoxy-2-oxo-2H-chromene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-7-isobutoxy-2-oxo-2H-chromene-3-carboxylic acid

• Inchi： 1S/C14H13BrO5/c1-7(2)6-19-12-5-11-8(4-10(12)15)3-9(13(16)17)14(18)20-11/h3-5,7H,6H2,1-2H3,(H,16,17)
• InChI Key： QJGIASTVJCZCJI-UHFFFAOYSA-N
• SMILES： BrC1=CC2C=C(C(=O)O)C(=O)OC=2C=C1OCC(C)C

Computed Properties

• Exact Mass: 339.99464 g/mol
• Monoisotopic Mass: 339.99464 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 72.8
• Molecular Weight: 341.15

Additional information on 6-Bromo-7-isobutoxy-2-oxo-2H-chromene-3-carboxylic acid

Introduction to 6-Bromo-7-isobutoxy-2-oxo-2H-chromene-3-carboxylic acid (CAS No. 1352512-83-4)

6-Bromo-7-isobutoxy-2-oxo-2H-chromene-3-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1352512-83-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the chromene class, which is known for its diverse biological activities and potential applications in drug development. The structural features of this molecule, including the presence of a bromine substituent at the 6-position and an isobutoxy group at the 7-position, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and biological evaluations.

The chromene core of 6-Bromo-7-isobutoxy-2-oxo-2H-chromene-3-carboxylic acid is a fused bicyclic system consisting of a benzene ring and a pyranone ring. This structural motif is widely recognized for its role in various pharmacological activities, such as anti-inflammatory, antimicrobial, and antioxidant properties. The oxo group at the 2-position of the chromene ring introduces electrophilic characteristics, facilitating nucleophilic substitution reactions that are crucial for derivatization purposes. Additionally, the carboxylic acid functionality at the 3-position provides a site for further functionalization, enabling the synthesis of more complex derivatives with enhanced biological profiles.

In recent years, there has been a growing interest in exploring the pharmacological potential of chromene derivatives. The bromine substituent in 6-Bromo-7-isobutoxy-2-oxo-2H-chromene-3-carboxylic acid serves as a handle for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely employed in the synthesis of biaryl compounds. These reactions are pivotal in constructing intricate molecular architectures that often exhibit improved pharmacological activity compared to their parent compounds. The isobutoxy group at the 7-position not only influences the electronic properties of the chromene ring but also contributes to the lipophilicity of the molecule, which is a critical factor in drug absorption, distribution, metabolism, and excretion (ADME) profiles.

Recent studies have highlighted the therapeutic significance of chromene derivatives in addressing various diseases. For instance, research has demonstrated that certain chromenes exhibit potent anti-inflammatory effects by inhibiting key pro-inflammatory enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The structural features of 6-Bromo-7-isobutoxy-2-oxo-2H-chromene-3-carboxylic acid make it an attractive candidate for developing novel anti-inflammatory agents. Additionally, preliminary investigations have suggested that this compound may possess antimicrobial properties, making it a potential candidate for combating drug-resistant bacterial strains.

The carboxylic acid moiety in 6-Bromo-7-isobutoxy-2-oxo-2H-chromene-3-carboxylic acid also offers opportunities for further derivatization into esters or amides, which can modulate the pharmacokinetic properties of the molecule. Such modifications can enhance solubility and bioavailability, thereby improving therapeutic efficacy. Moreover, the oxo group at the 2-position can be selectively reduced to an alcohol or further oxidized to an aldehyde or ketone, providing additional avenues for structural diversification.

From a synthetic chemistry perspective, 6-Bromo-7-isobutoxy-2-oxo-2H-chromene-3-carboxylic acid serves as a versatile intermediate in multi-step syntheses. The presence of multiple reactive sites allows for sequential functionalization, enabling chemists to construct complex molecules with tailored biological activities. For example, palladium-catalyzed cross-coupling reactions can be utilized to introduce aryl or vinyl groups at various positions on the chromene ring, leading to derivatives with enhanced binding affinity to biological targets.

The pharmaceutical industry has shown considerable interest in developing small-molecule inhibitors targeting enzymes involved in disease pathogenesis. Chromene derivatives have been explored as inhibitors of enzymes such as COX and LOX due to their ability to modulate inflammatory pathways. The structural framework of 6-Bromo-7-isobutoxy-2-oxo-2H-chromene-3-carboxylic acid aligns well with this objective, providing a scaffold that can be optimized through structure-based drug design approaches.

In conclusion,6-Bromo-7-isobutoxy--